4-(tert-butyl)-N-(4-(1,3-dioxoisoindolin-2-yl)butyl)-N-(p-tolyl)benzamide

• IUPAC Name: 4-tert-butyl-N-[4-(1,3-dioxoisoindol-2-yl)butyl]-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C30H32N2O3/c1-21-11-17-24(18-12-21)31(27(33)22-13-15-23(16-14-22)30(2,3)4)19-7-8-20-32-28(34)25-9-5-6-10-26(25)29(32)35/h5-6,9-18H,7-8,19-20H2,1-4H3
• InChI Key: WWVJJIYQPQXYSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(CCCCN2C(=O)C3=CC=CC=C3C2=O)C(=O)C4=CC=C(C=C4)C(C)(C)C
• Molecular Formula: C30H32N2O3
• Molecular Weight: 468.6 g/mol

Description

4-(tert-butyl)-N-(4-(1,3-dioxoisoindolin-2-yl)butyl)-N-(p-tolyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Scientific Research Applications

Polymer Synthesis and Properties

Polyamides incorporating structural elements related to the query compound have been synthesized and exhibit remarkable properties. For instance, polyamides with flexible main-chain ether linkages and ortho-phenylene units, derived from related chemical structures, show high thermal stability, solubility in polar solvents, and the ability to form transparent, flexible films. These materials could have potential applications in high-performance coatings, films, or advanced composite materials due to their useful levels of thermal stability and mechanical properties (Hsiao, Yang, & Chen, 2000).

Antimicrobial Activity

Compounds structurally similar to the query compound, particularly those incorporating 1,3-dioxoisoindolin-2-yl motifs, have been evaluated for their antibacterial and antifungal activities. Preliminary results indicate promising antibacterial properties, suggesting potential applications in the development of new antimicrobials (Patel & Dhameliya, 2010).

Optical Materials

Optically active polyamides containing 1,3-dioxoisoindolin-2-yl units have been synthesized, demonstrating the potential of similar compounds in optical applications. These polyamides are characterized by their solubility in polar organic solvents and their thermal stability, making them suitable for use in optoelectronic devices or as components in light-emitting diodes (LEDs) and other photonic applications (Faghihi, Absalar, & Hajibeygi, 2010).

Organogels and Supramolecular Chemistry

Research into perylenetetracarboxylic diimides (PDIs) substituted with groups structurally analogous to the query compound has led to the development of fluorescent organogels. These materials exhibit unique aggregation properties and can form H- or J-type aggregates, indicating potential applications in sensing, organic electronics, and the development of novel materials with tailored photophysical properties (Wu et al., 2011).